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Compound of Interest |

Compound Name: Confoline
CAS No.: 76971-33-0
Cat. No.: B14171207
Get Quote
. J

Important Notice: Information regarding a chemical named "Confoline" was not found. The
following disposal procedures are for Quinoline. Researchers, scientists, and drug
development professionals must verify the chemical identity and consult the specific Safety
Data Sheet (SDS) for the compound in their possession before following any disposal protocol.

The proper disposal of hazardous chemicals is a critical component of laboratory safety and

environmental responsibility. This guide provides a step-by-step operational plan for the safe
handling and disposal of Quinoline, a compound that is toxic and harmful to aquatic life with

long-lasting effects.[1][2][3] Adherence to these procedures is essential to mitigate risks and

ensure compliance with regulations.

l. Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure that all necessary personal protective
equipment (PPE) is worn and that the work area is properly equipped.

» Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
tight-sealing safety goggles or a face shield to prevent skin and eye contact.[1] In case of
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inadequate ventilation, a NIOSH/MSHA or European Standard EN 149 approved respirator
should be used.[1]

o Ventilation: Always handle Quinoline in a well-ventilated area, preferably under a chemical
fume hood.[4]

o Emergency Stations: Ensure that eyewash stations and safety showers are readily
accessible and in close proximity to the workstation.[1]

Il. Step-by-Step Disposal Protocol

The primary method for the disposal of Quinoline is through an approved hazardous waste
management facility.[1][2] Do not discharge Quinoline into drains or the environment.[2]

o Waste Collection:

o Collect waste Quinoline and any contaminated materials in a suitable, closed, and
properly labeled container.[1][3] The container should be kept in a designated, well-
ventilated storage area.[3]

o For spills, absorb the material with an inert substance like vermiculite, sand, or earth
before placing it into a suitable container for disposal.[4]

e Container Labeling:
o Clearly label the waste container with "Hazardous Waste" and the name "Quinoline."
o Storage:

o Store the sealed waste container in a locked-up, secure area away from incompatible
materials such as strong oxidizing agents, strong acids, and peroxides.[1][3]

e Engage a Licensed Waste Disposal Service:

o Dispose of the contents and the container through an approved waste disposal plant or a
licensed hazardous waste disposal company.[1][5]
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o Itis imperative to consult with local, state, and federal hazardous waste regulations to
ensure complete and accurate classification and disposal.[4]

lll. Quantitative Data for Quinoline

This table summarizes key quantitative data for Quinoline based on available safety

information.
Parameter Value/information Source
Molecular Formula C9H7N [4]
Molecular Weight 129.16 g/mol [4]
Appearance Clear yellow to brown liquid [4]
Boiling Point 237.1°C [4]
Melting Point -14.78 °C [4]
Specific Gravity 1.0950 g/cm3 [4]
Vapor Pressure < 0.1 mbar @ 20 °C [4]
Solubility in Water Slightly soluble [4]

IV. Experimental Protocols and Workflows

The following diagram illustrates the decision-making workflow for the proper disposal of
Quinoline waste.
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Start: Quinoline Waste Generated
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Step 1: Don Appropriate PPE
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Suitable, Closed Container
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Step 3: Label Container
'Hazardous Waste: Quinoline'
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Step 4: Store in a Secure,
Well-Ventilated, Locked Area

Y

Step 5: Contact Environmental Health & Safety (EHS)
or Licensed Waste Disposal Company

Step 6: Arrange for Professional Disposal
at an Approved Facility

End: Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of Quinoline waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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